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Compound of Interest

Compound Name: 8-Azahypoxanthine

Cat. No.: B1664207

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of 8-Azahypoxanthine, including detailed
operational and disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)

While 8-Azahypoxanthine is not classified as hazardous by the 2012 OSHA Hazard
Communication Standard, some safety data sheets (SDS) indicate that it can be a skin and eye
irritant.[1] Therefore, appropriate personal protective equipment should be worn at all times to
minimize exposure.

Quantitative Data Summary
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Parameter Value Reference
Physical State Powder Solid [2]
Appearance Yellow [2]

Odor Odorless [2]

Melting Point/Range > 230 °C /446 °F [2]

Skin Corrosion/Irritation Category 2 (H315) [1]

Serious Eye Damage/Eye

\rritation Category 2 (H319) [1]
Molecular Formula C4H3N50 [1]
Molecular Weight 137.1 [1]

Operational Plan: Step-by-Step Guidance

This procedural guidance covers the lifecycle of 8-Azahypoxanthine in the laboratory, from
receipt to disposal.

1. Receiving and Storage
 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the chemical name, hazard information
(irritant), and date of receipt.

e Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep
the container tightly closed.

2. Weighing the Powder

The primary risk during weighing is the inhalation of airborne powder and contamination of the
work area.

« Engineering Controls: Whenever possible, weigh 8-Azahypoxanthine inside a chemical
fume hood or a powder weighing station to protect both the user and the laboratory
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environment.[3] If a balance cannot be placed inside a fume hood, use the "Fume Hood
Transfer — Bench Top Weighing" method.[3]

e Fume Hood Transfer — Bench Top Weighing Protocol:

[¢]

Place the stock container of 8-Azahypoxanthine inside the chemical fume hood.
o On the benchtop, pre-weigh a sealable container (e.g., a vial with a lid).

o Inside the fume hood, transfer the approximate amount of powder into the pre-weighed
container.

o Seal the container.

o Move the sealed container back to the balance on the benchtop to get the precise weight.

[41[5]
o Make any necessary weight adjustments back inside the fume hood.
o Personal Protective Equipment (PPE):

o Hand Protection: Wear nitrile gloves. For chemicals that are fatal on skin contact, double
gloving is recommended.[6]

o Eye Protection: Wear chemical safety goggles or safety glasses with side shields.[1]
o Body Protection: A lab coat must be worn and fastened.[6]

o Respiratory Protection: While not typically required for small quantities under normal use
in a fume hood, a NIOSH-approved respirator (e.g., N95) should be used if there is a risk
of generating dust outside of a ventilated enclosure.[1]

3. Preparing Solutions

» Location: All manipulations involving the open powder, including the addition of solvents,
should be performed inside a chemical fume hood.

e Procedure:
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o Add the desired solvent to the container with the weighed 8-Azahypoxanthine.

o Seal the container and mix by vortexing or sonicating as required for dissolution.

o If transferring the solution, do so carefully to avoid splashes.

4. Spill Cleanup

In the event of a spill, prompt and appropriate cleanup is crucial to prevent contamination and
exposure.

e Small Spills (Powder):

o

Alert personnel in the immediate area.

o Wear the appropriate PPE as outlined above.

o Gently cover the spill with a damp paper towel or absorbent pad to avoid creating dust.[7]
o Carefully scoop the material into a sealable plastic bag.[7]

o Wipe the spill area with a wet paper towel.[7]

o Place all cleanup materials into the plastic bag, seal it, and label it as "8-
Azahypoxanthine spill debris."

e Large Spills:
o Evacuate the area and prevent entry.
o Alert your institution's Environmental Health and Safety (EHS) department.

Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental
protection.

1. Unused Product and Chemical Waste
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o Waste Characterization: Although not federally regulated as hazardous waste, it is best
practice to dispose of 8-Azahypoxanthine as chemical waste. Some institutions may require
all chemical waste, regardless of hazard classification, to be disposed of through their
hazardous waste program.

e Solid Waste: Collect solid 8-Azahypoxanthine waste in a clearly labeled, sealed, and non-
leaking container marked as "Non-hazardous chemical waste" or as directed by your
institution's EHS.[1]

e Liquid Waste: Aqueous solutions of 8-Azahypoxanthine may be permissible for drain
disposal if the pH is between 6 and 9.5 and it is allowed by local regulations and your
institution's EHS.[1] However, it is generally recommended to collect it as chemical waste.

2. Contaminated Materials and PPE

o Sharps: Any contaminated sharps (e.g., needles, razor blades) must be disposed of in a
designated sharps container.

o Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact
with 8-Azahypoxanthine should be collected in a designated solid waste container.

o Personal Protective Equipment (PPE):

o Contaminated gloves, bench paper, and other disposable PPE should be placed in a
designated waste container.[8]

o If the PPE is contaminated with a substance classified as hazardous, it must be disposed
of as hazardous waste.[8] For 8-Azahypoxanthine, follow your institution's guidelines for
non-hazardous or irritant chemical waste.

o Place used PPE in a designated, lidded waste bin lined with a sturdy garbage bag.[8]

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1664207?utm_src=pdf-body
https://www.benchchem.com/product/b1664207?utm_src=pdf-body
https://ehs.oregonstate.edu/hmgnonhaz
https://www.benchchem.com/product/b1664207?utm_src=pdf-body
https://ehs.oregonstate.edu/hmgnonhaz
https://www.benchchem.com/product/b1664207?utm_src=pdf-body
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.benchchem.com/product/b1664207?utm_src=pdf-body
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Receive & Inspect

Store in Cool, Dry Place

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

/Handling (in‘ 'Fume Hood)\

Weigh Powder

Prepare Solution

Use in Experiment

AN

Cleanup & Disposal"

Spill?

Follow Spill Cleanup Protocol No

Decontaminate Work Area

Dispose of Chemical Waste

Dispose of Contaminated PPE

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 8-Azahypoxanthine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling 8-
Azahypoxanthine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664207#personal-protective-equipment-for-
handling-8-azahypoxanthine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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